Cas no 25972-30-9 (2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-)
25972-30-9 structure
Product Name:2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-
CAS No:25972-30-9
MF:C15H12O5
MW:272.252784729004
CID:1424734
Update Time:2024-08-15
2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-
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- Inchi: 1S/C15H12O5/c16-10-3-1-9(14(19)7-10)2-6-13(18)12-5-4-11(17)8-15(12)20/h1-8,16-17,19-20H/b6-2+
- InChI Key: ZWTDXYUDJYDHJR-QHHAFSJGSA-N
- SMILES: OC1C=C(O)C(/C=C/C(C2C(O)=CC(O)=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 272.06846
Experimental Properties
- Density: 1.483±0.06 g/cm3(Predicted)
- Melting Point: 138-140 °C
- Boiling Point: 574.9±48.0 °C(Predicted)
- PSA: 97.99
- pka: 7.32±0.35(Predicted)
2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
25972-30-9 (2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-) Related Products
- 1214-47-7(2'-Hydroxychalcone)
- 1776-30-3(2',4'-DIHYDROXYCHALCONE)
- 961-29-5(Isoliquiritigenin)
- 1482-74-2(2',3',4'-Trihydroxychalcone)
- 15131-80-3(2,2'-Dihydroxychalcone)
- 644-78-0(2-Hydroxychalcone)
- 13323-66-5(4,2'-Dihydroxychalcone)
- 115063-39-3(Desmethylxanthohumol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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